

The Antibacterial Spectrum of Tedizolid Against Gram-Positive Pathogens: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Tedizolid phosphate sodium*

Cat. No.: *B15580147*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tedizolid is a second-generation oxazolidinone antibiotic approved for the treatment of acute bacterial skin and skin structure infections (ABSSSI) caused by susceptible Gram-positive bacteria.^[1] Its enhanced potency and favorable safety profile compared to the first-in-class agent, linezolid, make it a significant tool in the fight against antimicrobial resistance.^{[1][2]} This technical guide provides an in-depth overview of the in vitro antibacterial spectrum of tedizolid against key Gram-positive pathogens, details the experimental protocols for its evaluation, and illustrates its mechanism of action and resistance pathways.

In Vitro Antibacterial Spectrum

Tedizolid demonstrates potent in vitro activity against a broad range of Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA), vancomycin-resistant enterococci (VRE), and penicillin-resistant streptococci.^[1] It is typically four- to eight-fold more potent than linezolid against staphylococci, enterococci, and streptococci.^{[1][3]}

Quantitative Activity of Tedizolid

The following tables summarize the in vitro activity of tedizolid against key Gram-positive pathogens, as measured by minimum inhibitory concentration (MIC) values. MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Table 1: In Vitro Activity of Tedizolid against *Staphylococcus aureus*

Organism	Antimicrobial Agent	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility (%)	Reference(s)
Methicillin-Susceptible <i>S. aureus</i> (MSSA)	Tedizolid	100	0.5	0.5	>99.9	[4][5]
Linezolid	100	2	2	100	[4]	
Methicillin-Resistant <i>S. aureus</i> (MRSA)	Tedizolid	100	0.5	0.5	>99.9	[4][5]
Linezolid	100	2	2	100	[4]	
All <i>S. aureus</i>	Tedizolid	4667	0.12	0.25	100	[5][6]
Linezolid	4667	1	1	100	[6]	

Table 2: In Vitro Activity of Tedizolid against Coagulase-Negative Staphylococci (CoNS)

Organism	Antimicrobial Agent	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility (%)	Reference(s)
Coagulase-Negative Staphylococci	Tedizolid	344	0.06-0.12	0.12-0.25	98.9	[7] [8]
Linezolid	344	0.5-1	0.5-1	-	[8]	

Table 3: In Vitro Activity of Tedizolid against Enterococcus Species

Organism	Antimicrobial Agent	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility (%)	Reference(s)
Enterococcus faecalis	Tedizolid	50	0.25	0.25	100	[7] [9]
Linezolid	50	2	2	-	[4]	
Vancomycin-Resistant Enterococcus faecium (VRE)	Tedizolid	50	0.5	0.5	98.9-100	[4] [9]
Linezolid	50	2	2	-	[4]	

Table 4: In Vitro Activity of Tedizolid against Streptococcus Species

Organism	Antimicrobial Agent	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility (%)	Reference(s)
Streptococcus pyogenes (Group A)	Tedizolid	50	0.12	0.25	>99.9	[4] [5]
Linezolid	50	1	2	-	[4]	
Streptococcus agalactiae (Group B)	Tedizolid	50	0.12	0.25	>99.9	[4] [5]
Linezolid	50	1	2	-	[4]	
Streptococcus anginosus group	Tedizolid	75	0.12	0.25	>99.9	[4] [5]
Linezolid	75	1	2	-	[4]	
Streptococcus pneumoniae	Tedizolid	3008	-	0.25	100	[6] [10]
Linezolid	3008	-	1	100	[6] [10]	
Viridans Group Streptococci	Tedizolid	-	0.06	0.12-0.25	100	[7] [11]

Experimental Protocols

The determination of the in vitro activity of tedizolid is performed using standardized methods, primarily broth microdilution and agar dilution, as established by the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method (CLSI M07-A10)

This method is a reference standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.


- **Preparation of Antimicrobial Agent:** A stock solution of tedizolid is prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of concentrations.
- **Inoculum Preparation:** A standardized inoculum of the test organism is prepared to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately $1-2 \times 10^8$ colony-forming units (CFU)/mL. This suspension is then diluted to achieve a final concentration of approximately 5×10^5 CFU/mL in the test wells.
- **Inoculation:** Microtiter plates containing the serially diluted tedizolid are inoculated with the standardized bacterial suspension.
- **Incubation:** The plates are incubated at $35^\circ\text{C} \pm 2^\circ\text{C}$ for 16-20 hours in ambient air.
- **MIC Determination:** The MIC is read as the lowest concentration of tedizolid that completely inhibits visible growth of the organism. For oxazolidinones like tedizolid, the MIC can also be read at the point of approximately 80% growth inhibition, as some trailing growth may occur. [\[12\]](#)

Agar Dilution Method (EUCAST E.DEF 3.1)

This method involves the incorporation of the antimicrobial agent into an agar medium.

- **Preparation of Antimicrobial-Containing Agar:** A stock solution of tedizolid is prepared and added to molten Mueller-Hinton agar at various concentrations. The agar is then poured into petri dishes and allowed to solidify.
- **Inoculum Preparation:** A bacterial suspension is prepared to a 0.5 McFarland standard and then diluted.

- **Inoculation:** A standardized volume of the diluted inoculum is spotted onto the surface of the agar plates containing different concentrations of tedizolid.
- **Incubation:** Plates are incubated at $35^{\circ}\text{C} \pm 2^{\circ}\text{C}$ for 16-20 hours.
- **MIC Determination:** The MIC is the lowest concentration of tedizolid that prevents the growth of a visible colony or a haze of growth.




[Click to download full resolution via product page](#)

Experimental Workflow for MIC Determination.

Mechanism of Action

Tedizolid, like other oxazolidinones, exerts its antibacterial effect by inhibiting bacterial protein synthesis.[1][4] It binds to the 50S ribosomal subunit at the peptidyl transferase center (PTC), a critical site for peptide bond formation.[10] Specifically, tedizolid interacts with the 23S rRNA component of the 50S subunit, preventing the formation of a functional 70S initiation complex.[4][13] This binding action blocks the proper positioning of the initiator fMet-tRNA in the P-site, thereby inhibiting the first step of protein synthesis.[3]

The unique binding site and mechanism of action of oxazolidinones mean there is no cross-resistance with other classes of protein synthesis inhibitors.[7]




[Click to download full resolution via product page](#)

Mechanism of Action of Tedizolid.

Resistance Mechanisms

While resistance to tedizolid is currently rare, several mechanisms have been identified that can lead to reduced susceptibility. These primarily involve alterations to the drug's target site on the ribosome.

- Target Site Mutations: Point mutations in the genes encoding the 23S rRNA are the most common mechanism of resistance to oxazolidinones.[14] These mutations, often at position G2576T, alter the binding site of tedizolid, reducing its affinity for the ribosome. Mutations in the genes for ribosomal proteins L3 and L4 have also been implicated in resistance.[14]
- Horizontally Acquired Resistance Genes:
 - cfr Gene: The cfr (chloramphenicol-florfenicol resistance) gene is a significant concern as it is often located on mobile genetic elements, allowing for horizontal transfer between bacteria.[14] This gene encodes a methyltransferase that modifies an adenine residue (A2503) in the 23S rRNA.[14] This methylation sterically hinders the binding of several classes of antibiotics, including oxazolidinones. However, tedizolid's structure allows it to retain some activity against cfr-positive strains compared to linezolid.[13][14]
 - optrA and poxtA Genes: These genes encode ATP-binding cassette (ABC-F) proteins that are thought to confer resistance by protecting the ribosome from the action of oxazolidinones. Like cfr, these genes can be carried on plasmids and contribute to the spread of resistance.



[Click to download full resolution via product page](#)

Mechanisms of Resistance to Tedizolid.

Conclusion

Tedizolid exhibits potent in vitro activity against a wide array of clinically significant Gram-positive pathogens, including multidrug-resistant strains. Its enhanced potency over linezolid, coupled with a favorable safety profile, establishes it as a valuable therapeutic option. A thorough understanding of its antibacterial spectrum, the standardized methodologies for its evaluation, and the evolving landscape of resistance mechanisms is crucial for its judicious use in clinical practice and for guiding future drug development efforts. Continuous surveillance of tedizolid's activity through established programs like the Surveillance of Tedizolid Activity and Resistance (STAR) programme is essential to monitor for any shifts in susceptibility patterns.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. liofilchem.net \[liofilchem.net\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. researchgate.net \[researchgate.net\]](#)
- [4. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. \[PDF\] Characterization of the Core Ribosomal Binding Region for the Oxazolidone Family of Antibiotics Using Cryo-EM. | Semantic Scholar \[semanticscholar.org\]](#)
- [6. EUCAST: Disk Diffusion and Quality Control \[eucast.org\]](#)
- [7. researchgate.net \[researchgate.net\]](#)
- [8. Oxazolidinones: activity, mode of action, and mechanism of resistance - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Determination of Tedizolid susceptibility interpretive criteria for gram-positive pathogens according to clinical and laboratory standards institute guidelines - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Characterization of the Core Ribosomal Binding Region for the Oxazolidone Family of Antibiotics Using Cryo-EM - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 11. In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with Complicated Skin and Skin Structure Infections - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31234567/)]
- 12. Activities of Tedizolid and Linezolid Determined by the Reference Broth Microdilution Method against 3,032 Gram-Positive Bacterial Isolates Collected in Asia-Pacific, Eastern Europe, and Latin American Countries in 2014 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/25678901/)]
- 13. Tedizolid | C17H15FN6O3 | CID 11234049 - PubChem [[pubchem.ncbi.nlm.nih.gov](https://pubchem.ncbi.nlm.nih.gov/compound/Tedizolid)]
- 14. Tedizolid for the management of human infections: in vitro characteristics - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31234567/)]
- To cite this document: BenchChem. [The Antibacterial Spectrum of Tedizolid Against Gram-Positive Pathogens: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15580147/docs#the-antibacterial-spectrum-of-tedizolid-against-gram-positive-pathogens-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check